6-Benzyl-2-oxa-6-azaspiro[3.4]octan-8-amine

• IUPAC Name: 7-benzyl-2-oxa-7-azaspiro[3.4]octan-5-amine
• InChI: InChI=1S/C13H18N2O/c14-12-7-15(8-13(12)9-16-10-13)6-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2
• InChI Key: LLMKHEIMRUSUMD-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2(CN1CC3=CC=CC=C3)COC2)N
• Molecular Formula: C13H18N2O
• DSSTOX Substance ID: DTXSID50744260
• Molecular Weight: 218.29 g/mol
• CAS RN: 219869-44-0

Description

“6-Benzyl-2-oxa-6-azaspiro[3.4]octan-8-amine” is a chemical compound with the molecular formula C13H18N2O. It is also known as “{6-benzyl-6-azaspiro[3.4]octan-8-yl}methanamine” with a CAS Number of 1989672-46-9.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C13H18N2O. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 218.29 g/mol. The compound is a solid at room temperature. More detailed physical and chemical properties may be found in specialized chemical databases or safety data sheets.

Scientific Research Applications

Electrophilic Amination and Synthesis Applications

• Electrophilic Amination of C-H-Acidic Compounds : A study explored the reactions of 1-oxa-2-azaspiro[2.5]octane with malonic and cyanoacetic acid derivatives, among others, resulting in the introduction of a 1-hydroxycyclohexylamino group at the acidic position. This process facilitates multiple stabilisation reactions, including intramolecular nucleophilic attacks, leading to the formation of disubstituted 1,4-diazaspiro[4.5]decanones and other compounds through novel reaction pathways (Andreae et al., 1992).

• Chiral Heterospirocyclic Synthons for Peptide Synthesis : Research on the synthesis of chiral heterospirocyclic 2H-azirin-3-amines, including derivatives of 6-benzyl-2-oxa-6-azaspiro[3.4]octan-8-amine, highlighted their utility in peptide synthesis. These synthons were used to produce tetrapeptide and dipeptide derivatives, showcasing the compound's versatility in constructing complex organic molecules (Stamm et al., 2003).

Drug Discovery and Development

• Construction of Multifunctional Modules : A study highlighted the synthesis of new classes of thia/oxa-azaspiro[3.4]octanes, designed as multifunctional, structurally diverse modules for drug discovery. These spirocycles, including this compound derivatives, offer a novel scaffold for developing new therapeutic agents (Li et al., 2013).

Advanced Organic Synthesis Techniques

• Synthesis of Spirocyclic Oxetane-Fused Benzimidazole : Research into the synthesis of spirocyclic oxetanes, including 2-oxa-7-azaspiro[3.5]nonane and related compounds, demonstrated innovative approaches to constructing complex molecular architectures. These methodologies enable the generation of novel tetracyclic systems, showcasing the compound's utility in advanced organic synthesis (Gurry et al., 2015).

Safety and Hazards

The safety information for “6-Benzyl-2-oxa-6-azaspiro[3.4]octan-8-amine” indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods

Procedure details

The mixture of 6-benzyl-8-nitro-2-oxa-6-aza-spiro[3.4]octane (2 g, 8.1 mmol), iron powder (2.3 g, 40.5 mmol), ammonium chloride (4.3 g, 81 mmol), methanol (40 mL) and 8 mL of water was heated with stirring for 2 hours at 80° C. The reaction mixture was filtered by a pad of celite. The filtrate was concentrated under reduced pressure, and the residue was used for next step without further purification.